1-[(4-methyl-1-piperidinyl)methyl]-2-naphthol

• IUPAC Name: 1-[(4-methylpiperidin-1-yl)methyl]naphthalen-2-ol
• InChI: InChI=1S/C17H21NO/c1-13-8-10-18(11-9-13)12-16-15-5-3-2-4-14(15)6-7-17(16)19/h2-7,13,19H,8-12H2,1H3
• InChI Key: LFRISHBOHIWJNJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CC2=C(C=CC3=CC=CC=C32)O
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol

Description

Synthesis Analysis

The synthesis of 1-[(4-methyl-1-piperidinyl)methyl]-2-naphthol involves the Mannich reaction, which is a three-component reaction involving 2-naphthol, formaldehyde, and piperidine. This reaction produces the title compound with a piperidine ring in a chair conformation, indicating its stability and suitability for further chemical reactions (Liu et al., 2005).

Molecular Structure Analysis

The molecular structure of this compound is characterized by an intramolecular O—H⋯N hydrogen bond, which links the naphthol OH group and the piperidine N atom, contributing to the molecule's stability. The chair conformation of the piperidine ring is a critical feature that affects the compound's reactivity and interactions (Liu et al., 2005).

Chemical Reactions and Properties

This compound participates in various chemical reactions due to its reactive sites. It has been used as a precursor in reactions involving proton transfer with different molecules, such as H2O, D2O, CH3OH, NH3, and piperidine. These reactions demonstrate the compound's versatility and potential for generating a wide range of reaction products (Knochenmuss et al., 1988).

Mechanism of Action

Target of Action

Similar compounds have been noted to interact with various proteins and receptors, acting as catalysts for many condensation reactions .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of “1-[(4-methyl-1-piperidinyl)methyl]-2-naphthol”. For instance, certain conditions may enhance or inhibit the compound’s interaction with its targets .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future directions for research on this compound would likely depend on its biological activity and potential applications. Piperidine derivatives are a focus of ongoing research in medicinal chemistry due to their prevalence in biologically active compounds.